5-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylfuran-2-carboxamide

• IUPAC Name: 5-bromo-N-(1,1-dioxothiolan-3-yl)-N-ethylfuran-2-carboxamide
• InChI: InChI=1S/C11H14BrNO4S/c1-2-13(8-5-6-18(15,16)7-8)11(14)9-3-4-10(12)17-9/h3-4,8H,2,5-7H2,1H3
• InChI Key: ZKDXNUXHQYFYDY-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C11H14BrNO4S
• Molecular Weight: 336.20 g/mol
• Solubility: >50.4 [ug/mL] (The mean of the results at pH 7.4)

Description

5-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylfuran-2-carboxamide, also known as BTF, is a small molecule that has gained attention in recent years due to its potential applications in scientific research. BTF is a thiol-reactive compound that can selectively modify cysteine residues in proteins. This property makes it a valuable tool for studying protein function and interactions.

Scientific Research Applications

Physicochemical Properties and Synthesis

The synthesis and physicochemical properties of derivatives closely related to 5-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylfuran-2-carboxamide have been explored, highlighting their potential in creating compounds with high yields and antibacterial activity. For example, the alkylation of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazole-3-thiol with various bromoalkanes has been carried out, leading to the synthesis of compounds with significant antibacterial activity against a range of microorganisms. These findings suggest the potential for developing new antibiotics based on these compounds' structures and activities (Voprosy Khimii i Khimicheskoi Tekhnologii, 2020).

Crystal Structure and Characterization

The spectroscopic characterization and crystal structure analysis of compounds similar to 5-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylfuran-2-carboxamide provide insights into their molecular configuration and potential interactions. For instance, the study of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide showcases the detailed structural information obtained through FT-IR, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction studies. This level of analysis is crucial for understanding the molecular basis of their biological activities and for the design of new compounds with enhanced properties (Crystallography Reports, 2014).

Antimicrobial and Antitumor Activities

The exploration of novel derivatives based on the 5-bromo-furan-2-carboxamide scaffold has led to the discovery of compounds with promising antimicrobial and antitumor activities. For example, the synthesis and biological evaluation of some acyclic pyridine C-nucleosides revealed their potential against a series of tumor-cell lines and a variety of viruses, although no marked biological activity was found. This highlights the ongoing search for compounds that can be developed into effective therapeutic agents (Nucleosides, Nucleotides & Nucleic Acids, 1994).